Cas no 696589-27-2 (Benzenemethanamine, N-cyclopropyl-4-fluoro-, hydrochloride)

Technical Introduction: Benzenemethanamine, N-cyclopropyl-4-fluoro-, hydrochloride is a fluorinated aromatic amine derivative with a cyclopropyl substituent, offering unique structural and reactivity characteristics. The incorporation of a fluorine atom enhances its electronic properties, making it valuable in medicinal chemistry and pharmaceutical research as a potential intermediate for bioactive compounds. The hydrochloride salt form improves stability and solubility, facilitating handling and formulation. Its cyclopropyl moiety may contribute to conformational rigidity, influencing binding affinity in target interactions. This compound is suited for applications requiring precise modulation of pharmacokinetic or pharmacodynamic profiles, particularly in the development of CNS-active or antimicrobial agents. Strict quality control ensures consistency for research and synthetic use.

Benzenemethanamine, N-cyclopropyl-4-fluoro-, hydrochloride structure

696589-27-2 structure

Product Name:Benzenemethanamine, N-cyclopropyl-4-fluoro-, hydrochloride

CAS No:696589-27-2

MF:C₁₀H₁₃ClFN

MW:201.668325185776

MDL:MFCD07110865

CID:4150253

PubChem ID:17294527

Update Time:2025-05-27

Benzenemethanamine, N-cyclopropyl-4-fluoro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine, N-cyclopropyl-4-fluoro-, hydrochloride
- N-[(4-fluorophenyl)methyl]cyclopropanamine;hydrochloride
- 696589-27-2
- cyclopropyl(4-fluorobenzyl)amine hydrochloride
- N-(4-FLUOROBENZYL)CYCLOPROPANAMINE HYDROCHLORIDE
- EN300-7376375
- MFCD07110865
- AKOS015916673
- DTXSID70589498
- N-[(4-Fluorophenyl)methyl]cyclopropanamine--hydrogen chloride (1/1)
- N-[(4-fluorophenyl)methyl]cyclopropanamine hydrochloride
- MDL： MFCD07110865
- Inchi： 1S/C10H12FN.ClH/c11-9-3-1-8(2-4-9)7-12-10-5-6-10;/h1-4,10,12H,5-7H2;1H
- InChI Key： NHQRVZCHUPJWEA-UHFFFAOYSA-N
- SMILES： Cl.FC1C=CC(=CC=1)CNC1CC1

Computed Properties

Exact Mass: 201.0720553Da
Monoisotopic Mass: 201.0720553Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 137
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

Benzenemethanamine, N-cyclopropyl-4-fluoro-, hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB529084-500 mg	N-(4-Fluorobenzyl)cyclopropanamine hydrochloride; .	696589-27-2		500MG	€313.80	2023-02-01
abcr	AB529084-1 g	N-(4-Fluorobenzyl)cyclopropanamine hydrochloride; .	696589-27-2		1g	€406.00	2023-07-11
abcr	AB529084-5 g	N-(4-Fluorobenzyl)cyclopropanamine hydrochloride; .	696589-27-2		5g	€1,074.00	2023-07-11
Matrix Scientific	060745-500mg	N-(4-Fluorobenzyl)cyclopropanamine hydrochloride	696589-27-2		500mg	$315.00	2023-09-11
Enamine	EN300-7376375-0.05g	N-[(4-fluorophenyl)methyl]cyclopropanamine hydrochloride	696589-27-2	95.0%	0.05g	$19.0	2025-03-11
Enamine	EN300-7376375-0.1g	N-[(4-fluorophenyl)methyl]cyclopropanamine hydrochloride	696589-27-2	95.0%	0.1g	$19.0	2025-03-11
Enamine	EN300-7376375-0.25g	N-[(4-fluorophenyl)methyl]cyclopropanamine hydrochloride	696589-27-2	95.0%	0.25g	$19.0	2025-03-11
Enamine	EN300-7376375-0.5g	N-[(4-fluorophenyl)methyl]cyclopropanamine hydrochloride	696589-27-2	95.0%	0.5g	$28.0	2025-03-11
Enamine	EN300-7376375-1.0g	N-[(4-fluorophenyl)methyl]cyclopropanamine hydrochloride	696589-27-2	95.0%	1.0g	$37.0	2025-03-11
Enamine	EN300-7376375-2.5g	N-[(4-fluorophenyl)methyl]cyclopropanamine hydrochloride	696589-27-2	95.0%	2.5g	$77.0	2025-03-11